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Compound of Interest

Compound Name: Germane, tributylchloro-

CAS No.: 2117-36-4

Cat. No.: B1593894

Get Quote

Organogermanium compounds, while less common than their silicon or tin counterparts,

occupy a unique and valuable niche in synthetic chemistry. Their distinct reactivity, thermal

stability, and lower toxicity compared to organotin compounds make them attractive

intermediates and reagents.[1] Tributylchlorogermane, [CH₃(CH₂)₃]₃GeCl, is a cornerstone

organogermanium halide, serving as a versatile precursor for the synthesis of a wide array of

other organogermanium derivatives, including hydrides, amides, and tetraalkylgermanes.[1][2]

This guide provides a comprehensive overview of the synthesis and characterization of

tributylchlorogermane, tailored for researchers and professionals in chemistry and drug

development. We will delve into the mechanistic underpinnings of its synthesis, provide

detailed experimental protocols, and outline a robust analytical workflow for its unambiguous

characterization, ensuring both product integrity and laboratory safety.

Physicochemical Properties of
Tributylchlorogermane
A thorough understanding of a compound's physical properties is essential for its handling,

purification, and use in subsequent reactions.
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Property Value Source(s)

Molecular Formula C₁₂H₂₇ClGe [3]

Molecular Weight 279.44 g/mol [3][4]

Appearance
Clear, colorless to straw-

colored liquid
[2][4]

Density 1.054 g/mL at 25°C [2][3]

Boiling Point 269-270 °C [2][3][4]

Refractive Index (n²⁰/D) 1.465 [3][4]

Flash Point >110 °C (>230 °F) [3]

Solubility

Insoluble in water; reacts with

moisture. Soluble in organic

solvents like ether and

benzene.

[2][5]

Synthesis of Tributylchlorogermane: The Grignard
Approach
The most prevalent and reliable method for synthesizing tributylchlorogermane is through the

reaction of germanium tetrachloride (GeCl₄) with a butyl Grignard reagent, such as n-

butylmagnesium bromide or n-butylmagnesium chloride.[1][6] This reaction is a classic

example of nucleophilic substitution at a Group 14 metal halide center.

Causality and Mechanistic Insights
The Grignard reagent, RMgX, is a potent source of nucleophilic carbon.[7] The carbon-

magnesium bond is highly polarized, rendering the butyl group carbanionic in character. This

nucleophilic butyl anion readily attacks the electrophilic germanium center of GeCl₄. The

reaction proceeds in a stepwise fashion, with sequential replacement of the chloride atoms by

butyl groups.

Controlling the stoichiometry is critical to maximizing the yield of the desired trisubstituted

product, tributylchlorogermane. While a 3:1 molar ratio of Grignard reagent to GeCl₄ is
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theoretically required, reactions often yield a mixture of products (mono-, di-, tri-, and tetra-

substituted germanes) due to the similar reactivity of the intermediate chlorogermanes.[1]

Therefore, careful control of reaction conditions and a robust purification strategy are

paramount.

The entire process must be conducted under strictly anhydrous (water-free) conditions.

Grignard reagents are powerful bases and will readily react with any protic source, such as

water, to quench the reagent and form butane, halting the desired reaction.[8][9]
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Caption: A typical analytical workflow for the characterization of tributylchlorogermane.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR is the most powerful tool for elucidating the precise structure of organic molecules.

[10]For tributylchlorogermane, both ¹H and ¹³C NMR spectra provide definitive structural
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information.

¹H NMR: The proton NMR spectrum will show signals corresponding to the butyl chains. For

an n-butyl group, one would expect four distinct signals: a triplet for the terminal methyl

group (CH₃), a multiplet (sextet) for the adjacent methylene group (-CH₂-), another multiplet

(sextet) for the next methylene group (-CH₂-), and a triplet for the methylene group attached

to the germanium atom (Ge-CH₂-). The integration of these signals should correspond to a

3:2:2:2 ratio, respectively, for each butyl chain.

¹³C NMR: The carbon NMR spectrum will display four signals, one for each unique carbon

atom in the n-butyl chain. The chemical shifts will be indicative of their electronic

environment.

Nucleus
Expected Chemical
Shift (ppm)

Multiplicity Integration

¹H NMR ~0.9 Triplet 9H (-CH₃)

~1.3-1.6 Multiplets 18H (-CH₂-CH₂-)

~1.8 Triplet 6H (Ge-CH₂-)

¹³C NMR ~13-14 - -

~25-27 - -

~28-30 - -

~35-40 - -

(Note: Expected shifts

are approximate and

can vary based on

solvent and

instrument.)

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule by detecting

their characteristic vibrational frequencies. [11]
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C-H Stretching: Strong absorptions in the 2850-3000 cm⁻¹ region are characteristic of sp³ C-

H bonds in the butyl groups. [12]* C-H Bending: Absorptions around 1465 cm⁻¹ (scissoring)

and 1375 cm⁻¹ (methyl rock) further confirm the presence of the alkyl chains. [11]* Ge-C and

Ge-Cl Bonds: The vibrations for these bonds occur in the fingerprint region (< 1000 cm⁻¹)

and can be complex, but their presence is consistent with the overall spectrum.

Mass Spectrometry (MS)
Mass spectrometry provides information about the mass-to-charge ratio of the molecule and its

fragments, confirming the molecular weight and offering clues to its structure. [13][14]

Molecular Ion Peak: The analysis should show a cluster of peaks corresponding to the

molecular ion [C₁₂H₂₇ClGe]⁺.

Isotopic Pattern: A key feature for confirmation is the unique isotopic signature of both

germanium and chlorine. Germanium has several stable isotopes (⁷⁰Ge, ⁷²Ge, ⁷³Ge, ⁷⁴Ge,

⁷⁶Ge), and chlorine has two (³⁵Cl and ³⁷Cl). This results in a highly characteristic and

complex cluster of peaks for the molecular ion and any fragments containing these elements,

which can be simulated and compared to the experimental data for definitive identification.

Fragmentation: Common fragmentation patterns involve the loss of butyl radicals (•C₄H₉) or

a chlorine atom (•Cl), leading to characteristic fragment ions.

Applications in Organic Synthesis
Tributylchlorogermane is a valuable building block. [2]It is primarily used to introduce the

tributylgermyl moiety into organic molecules. This can be accomplished through reactions with

various nucleophiles. For example, reaction with lithium aluminum hydride produces the

corresponding tributylgermane (Bu₃GeH), a useful reducing agent. It can also react with

organolithium or other Grignard reagents to form tetra-substituted germanes (Bu₃GeR'), which

have applications in materials science and catalysis. [1][15][16]

Safety and Handling
Tributylchlorogermane is a hazardous chemical and must be handled with appropriate

precautions.
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Hazards: It is corrosive and can cause severe skin burns and eye damage (H314, H318).

[2]It is also harmful if swallowed, in contact with skin, or if inhaled. [3]* Reactivity: It reacts

slowly with moisture and water, releasing corrosive hydrogen chloride gas. [2][3]All handling

should be done in a well-ventilated fume hood under an inert atmosphere.

Personal Protective Equipment (PPE): Wear suitable protective clothing, chemical-resistant

gloves, and eye/face protection (goggles and face shield). [3]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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